Introduction and Strategic Importance
Introduction and Strategic Importance
An In-Depth Technical Guide to the Chemical Properties of Butanal, 2-oxo-
This guide provides a comprehensive technical overview of Butanal, 2-oxo-, also known as 2-oxobutanal or ethylglyoxal. Intended for researchers, scientists, and professionals in drug development, this document delves into the core chemical properties, reactivity, synthesis, and biological significance of this highly reactive dicarbonyl compound. The structure of this guide is designed to offer a logical progression from fundamental physicochemical characteristics to complex biological interactions and practical laboratory applications.
Butanal, 2-oxo- (CAS: 4417-81-6) is a significant α-dicarbonyl compound characterized by the presence of both an aldehyde and a ketone functional group.[1][2] This structure confers a high degree of reactivity, making it a potent intermediate in various chemical and biological processes. Its importance spans from being a key player in the Maillard reaction, which is fundamental to food chemistry, to its role as an endogenous metabolite arising from cellular processes like lipid peroxidation.[3][4][5] For drug development professionals, understanding the reactivity of 2-oxobutanal is crucial, as it readily forms adducts with biological macromolecules, including proteins and DNA, implicating it in cellular damage and the pathology of various diseases.[3] It also serves as a versatile reagent in organic synthesis.[3]
Physicochemical and Spectroscopic Profile
The dual carbonyl functionality of 2-oxobutanal dictates its physical properties and spectroscopic signature.
Core Physicochemical Data
A summary of the key physicochemical properties of 2-oxobutanal is presented below, providing essential data for its handling and use in experimental settings.
| Property | Value | Reference |
| CAS Number | 4417-81-6 | [1] |
| Molecular Formula | C₄H₆O₂ | [1][6] |
| Molecular Weight | 86.09 g/mol | [1][6] |
| Boiling Point | 91.8 °C at 760 mmHg | [3] |
| Density | 0.967 g/cm³ | [3] |
| Flash Point | 16.4 °C | [3] |
| Refractive Index | 1.383 | [3] |
| Vapor Pressure | 52.9 mmHg at 25°C | [3] |
Spectroscopic Characterization
The spectroscopic profile of 2-oxobutanal is characteristic of a molecule containing both aldehyde and ketone functionalities.
-
Infrared (IR) Spectroscopy: The IR spectrum is dominated by strong C=O stretching absorptions. Saturated aliphatic ketones typically absorb near 1715 cm⁻¹, while saturated aldehydes absorb near 1730 cm⁻¹.[7] Additionally, aldehydes exhibit two characteristic C-H stretching absorptions between 2700-2860 cm⁻¹, which are crucial for distinguishing them from ketones.[7]
-
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR: The aldehydic proton is highly deshielded and appears far downfield, typically in the 9-10 ppm range.[8] Protons on the carbon alpha to the carbonyl groups are also deshielded, absorbing near 2.0-2.3 ppm.[7]
-
¹³C NMR: The carbonyl carbons of aldehydes and ketones give distinctive signals in the 190-215 ppm range, providing clear evidence of these functional groups.[8]
-
-
Mass Spectrometry: The primary fragmentation pathway for aldehydes and ketones in mass spectrometry is α-cleavage, which involves the breaking of the carbon-carbon bond adjacent to the carbonyl group.[9][10] This process results in the formation of a resonance-stabilized acylium ion.
Chemical Reactivity and Core Mechanisms
The reactivity of 2-oxobutanal is governed by the electrophilic nature of its two carbonyl carbons and the acidity of its α-hydrogens.
Keto-Enol Tautomerism
A fundamental property of carbonyl compounds with α-hydrogens is their ability to exist in equilibrium with their enol tautomers.[11] This keto-enol tautomerism is a critical aspect of 2-oxobutanal's reactivity, as the enol form acts as a nucleophile. The equilibrium can be catalyzed by either acid or base.[12][13][14] The position of the equilibrium is also influenced by factors such as solvent polarity and the potential for intramolecular hydrogen bonding in the enol form.[15]
Caption: Mechanisms of Acid- and Base-Catalyzed Keto-Enol Tautomerism.
Role in the Maillard Reaction
The Maillard reaction is a non-enzymatic browning process involving a reaction between an amino acid and a reducing sugar.[16] Dicarbonyl compounds like 2-oxobutanal are key intermediates in this complex cascade of reactions.[5][17] They can be formed from the degradation of initial sugar-amine condensation products and subsequently react further with amino acids (e.g., via Strecker degradation) to generate a wide array of flavor, aroma, and color compounds.[18]
Caption: Simplified workflow of the Maillard reaction highlighting 2-oxobutanal.
Synthesis and Analytical Methodologies
The preparation and analysis of 2-oxobutanal require specific protocols due to its reactivity.
Representative Synthetic Protocol
While numerous specific synthetic routes exist in the literature, a common strategy for preparing α-keto aldehydes involves the oxidation of corresponding substrates. Another established approach is the manipulation of β-keto esters. The following protocol is a representative example adapted from the principles of β-keto ester alkylation and subsequent hydrolysis/decarboxylation, a versatile method in organic synthesis.[19][20]
Protocol: Synthesis of 2-Oxobutanal via Ethyl Acetoacetate
-
Enolate Formation: Prepare a solution of sodium ethoxide in absolute ethanol. Cautiously add ethyl acetoacetate to the cooled solution to form the nucleophilic enolate ion.
-
Alkylation: Slowly add an ethylating agent, such as ethyl iodide, to the enolate solution. Reflux the mixture until the reaction is complete (monitor by TLC or litmus test).
-
Workup & Extraction: Remove ethanol via distillation. Add water to the residue and extract the product, ethyl 2-ethyl-3-oxobutanoate, using an appropriate organic solvent like diethyl ether.
-
Hydrolysis & Decarboxylation: Perform an acid-catalyzed hydrolysis of the purified β-keto ester using dilute aqueous acid (e.g., H₂SO₄) with gentle heating. The intermediate β-keto acid is unstable and readily decarboxylates to yield the final product, 2-oxobutanal.
-
Purification: Purify the final product by distillation under reduced pressure to prevent degradation at high temperatures.
Caption: Synthetic workflow for 2-oxobutanal from ethyl acetoacetate.
Analytical Methods
Detecting and quantifying reactive dicarbonyls like 2-oxobutanal in complex matrices (e.g., biological samples) often requires derivatization to form stable, detectable products.[4]
-
Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS): These are powerful techniques for separating and identifying volatile compounds.[21] For 2-oxobutanal, analysis often involves derivatization to increase volatility and thermal stability. Headspace GC can be particularly effective for determination in aqueous samples.[22]
-
High-Performance Liquid Chromatography (HPLC): HPLC is widely used for the analysis of non-volatile derivatives. A common derivatizing agent is o-phenylenediamine (OPD), which reacts with α-dicarbonyls to form highly UV-active and fluorescent quinoxaline derivatives, enabling sensitive detection.[4]
Biological Significance and Toxicology
2-Oxobutanal is not merely an exogenous compound; it is formed within biological systems and has significant physiological and toxicological implications.
Endogenous Formation and Metabolism
2-Oxobutanal can be generated endogenously through several metabolic pathways. It is a product of lipid peroxidation, a process where oxidative stress leads to the degradation of lipids.[3] It is also involved in the metabolism of certain amino acids and can be decarboxylated by mitochondrial enzyme complexes.[23] Specifically, both branched-chain 2-oxo acid dehydrogenase (BCODH) and pyruvate dehydrogenase (PDH) have been shown to be responsible for the oxidative decarboxylation of 2-oxobutyrate, a closely related metabolite.[23]
Cellular Toxicity and Drug Development Implications
The high reactivity of 2-oxobutanal is the basis of its cytotoxicity. It is a bifunctional electrophile that can react with nucleophilic sites on cellular macromolecules.[24]
-
DNA Adduct Formation: It has been investigated as a mutagen that reacts with nucleobases, such as 2'-deoxyguanosine, to form potentially mutagenic adducts.[3]
-
Protein Modification: It can react with lysine and arginine residues on proteins, leading to the formation of Advanced Glycation Endproducts (AGEs). This cross-linking can impair protein function and contribute to cellular dysfunction and the pathogenesis of diseases like diabetes and neurodegeneration.
-
Glutathione Depletion: 2-Oxobutanal is detoxified by cellular systems, partly through conjugation with glutathione (GSH), a key intracellular antioxidant.[24] Excessive production of 2-oxobutanal can deplete GSH stores, increasing cellular vulnerability to oxidative stress.
For drug development professionals, the reactivity of 2-oxobutanal is a double-edged sword. While its endogenous production is linked to pathology, making it a potential biomarker or therapeutic target, its ability to modify drug molecules containing nucleophilic groups must be considered during drug design and metabolism studies.
Safety and Handling
Butanal, 2-oxo- is a flammable and reactive chemical that requires careful handling.[3]
-
Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[25] Keep away from heat, sparks, open flames, and other ignition sources.[26][27] Take precautionary measures against static discharge.[28]
-
Storage: Store in a cool, well-ventilated place in a tightly closed container.[26][28]
-
Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.
Conclusion
Butanal, 2-oxo- is a chemically versatile and biologically significant α-dicarbonyl compound. Its unique reactivity, driven by adjacent aldehyde and ketone moieties, makes it a central player in fields ranging from food science to molecular toxicology. For researchers and drug developers, a thorough understanding of its physicochemical properties, reaction mechanisms, synthesis, and biological interactions is essential for both leveraging its synthetic utility and mitigating its potential toxicological effects.
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